N-(4-Bromo-2,6-dimethoxy-phenyl)-3,3-dimethyl-butanamide

• Molecular Formula: C14H20BrNO3
• Molecular Weight: 330.22 g/mol
• IUPAC Name: N-(4-bromo-2,6-dimethoxyphenyl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C14H20BrNO3/c1-14(2,3)8-12(17)16-13-10(18-4)6-9(15)7-11(13)19-5/h6-7H,8H2,1-5H3,(H,16,17)
• InChI Key: FKQQHTJADXIUDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=C(C=C(C=C1OC)Br)OC

Description

N-(4-Bromo-2,6-dimethoxy-phenyl)-3,3-dimethyl-butanamide is a useful research compound. Its molecular formula is C14H20BrNO3 and its molecular weight is 330.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the crude 5-bromo-1,3-dimethoxy-2-amino-benzene from above and triethylamine (1.5 g, 15 mmol) in anhydrous dichloromethane (50 mL) was added dropwise tert-butyl acetyl chloride (1.6 g, 12 mmol) with stirring at room temperature. The reaction mixture was stirred for 3 hours at room temperature. Then the reaction mixture was diluted with dichloromethane, washed with water, dried over anhydrous sodium sulfate, and evaporated to dryness under reduced pressure. The residue was purified by silica gel column (ISCO, hexane/EtOAc, 0-40%, 40 min) to give a white solid (3.0 g, 91%). 1H-NMR (DMSO-d6, 400 MHz): δ 8.69 (brs, 1H, exchangeable with D2O), 6.87 (s, 2H), 3.73 (s, 6H), 2.11 (s, 2H), 1.02 (s, 9H).